Cas no 275387-76-3 (tert-butyl 3-ethynyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-ethynyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 275387-76-3
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD23106002
• CID: 2117363
• PubChem ID: 18366064
• Update Time: 2025-04-21

tert-butyl 3-ethynyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-ethynyl-3-hydroxypyrrolidine-1-carboxylate
• 1-Boc-3-ethynyl-3-hydroxypyrrolidine
• CS-0048298
• SY098020
• SB20698
• MFCD23106002
• 275387-76-3
• rac-n-boc-3-hydroxy-3-ethynyl-pyrrolidine
• tert-butyl3-ethynyl-3-hydroxypyrrolidine-1-carboxylate
• PB37397
• EN300-3561058
• 1-Boc-3-ethynylpyrrolidin-3-ol
• SCHEMBL5549521
• AKOS025290311
• RXCGUGDUIPKXPN-UHFFFAOYSA-N
• DA-42946
• AS-34706
• 1-Pyrrolidinecarboxylic acid, 3-ethynyl-3-hydroxy-, 1,1-dimethylethyl ester
• 3-Ethynyl-3-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• 972-662-7
• ALA38776

• MDL： MFCD23106002
• Inchi： 1S/C11H17NO3/c1-5-11(14)6-7-12(8-11)9(13)15-10(2,3)4/h1,14H,6-8H2,2-4H3
• InChI Key： RXCGUGDUIPKXPN-UHFFFAOYSA-N
• SMILES： OC1(C#C)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.8Ų

tert-butyl 3-ethynyl-3-hydroxypyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)